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Compound of Interest

Compound Name: 4-Propyl-2-oxazolidinone

CAS No.: 16112-61-1

Cat. No.: B13586181

Get Quote

Chiral oxazolidinones, often referred to as Evans' auxiliaries, are a cornerstone of modern

asymmetric synthesis.[1][2] Their rigid heterocyclic structure provides a predictable and

effective scaffold for controlling the stereochemical outcome of a wide range of chemical

transformations, including alkylations, aldol reactions, and Michael additions.[1][2] The

substituent at the 4-position of the oxazolidinone ring is crucial in creating a specific chiral

environment that directs the approach of incoming reagents, leading to the formation of one

enantiomer in preference to the other.

(4R)-4-propyl-1,3-oxazolidin-2-one is a member of this important class of compounds. While

specific physical property data for this particular analog is not extensively published, its

properties can be reliably inferred from well-characterized and commercially available analogs

such as (4R)-4-isopropyl-1,3-oxazolidin-2-one and (S)-4-benzyl-2-oxazolidin-2-one. This guide

will focus on the physical properties of these representative compounds to provide a robust

understanding of the entire class.

Core Physical Properties: A Comparative Analysis
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The physical properties of a chiral auxiliary are critical for its practical application. They

influence reaction setup, workup procedures, purification, and storage. The following table

summarizes the key physical properties of two common (4R)-substituted-1,3-oxazolidin-2-ones.

Property
(4R)-4-isopropyl-
1,3-oxazolidin-2-
one

(S)-4-benzyl-1,3-
oxazolidin-2-one

(4R)-4-propyl-1,3-
oxazolidin-2-one

CAS Number 95530-58-8[3][4] 90719-32-7[5] 157922-13-9[6]

Molecular Formula C₆H₁₁NO₂[3][4] C₁₀H₁₁NO₂[7] C₆H₁₁NO₂[6]

Molecular Weight 129.16 g/mol [3][4] 177.20 g/mol [7] 143.17 g/mol

Appearance White solid[3][8]
White to light yellow

crystal powder[5]
Not specified

Melting Point 70-73 °C[3] 86-88 °C[5] Not specified

Boiling Point 249 °C[3] Not specified Not specified

Solubility
Slightly soluble in

water[3]
Insoluble in water[5] Not specified

Optical Rotation
[α]₂₀/D +17° (c=6 in

ethanol)[9]

[α]₂₀/D -63° (c=1 in

chloroform)
Not specified

Note: Data for (4R)-4-propyl-1,3-oxazolidin-2-one is limited. The molecular weight is calculated,

and other properties are not readily available in published literature.

In-Depth Analysis of Key Physical Properties
Melting Point and Crystalline Structure
The sharp melting point range of these compounds is indicative of their high purity. The

crystalline nature of oxazolidinones is advantageous for purification by recrystallization, a

common technique to obtain enantiomerically pure material.

Experimental Protocol: Determination of Melting Point via Differential Scanning Calorimetry

(DSC)
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Sample Preparation: A small amount of the crystalline sample (1-5 mg) is accurately weighed

into an aluminum DSC pan.

Instrument Setup: The DSC instrument is calibrated using a standard with a known melting

point (e.g., indium).

Thermal Program: The sample is heated at a constant rate (e.g., 10 °C/min) under a nitrogen

atmosphere.

Data Analysis: The melting point is determined as the onset or peak of the endothermic

transition in the DSC thermogram.

Solubility: Implications for Reaction and Workup
The solubility of the chiral auxiliary is a critical factor in the choice of reaction solvent. While

generally having low solubility in water, they are soluble in a range of common organic solvents

such as tetrahydrofuran (THF), dichloromethane (DCM), and ethyl acetate. This allows for a

broad scope of reaction conditions. The low water solubility simplifies the workup procedure, as

the auxiliary and its derivatives can be readily extracted into an organic phase.

Optical Rotation: A Measure of Enantiomeric Purity
Optical rotation is a fundamental property of chiral molecules and is used to confirm the

stereochemical integrity of the auxiliary. The specific rotation is a characteristic value for a

given enantiomer under defined conditions (concentration, solvent, wavelength, and

temperature).

Experimental Protocol: Measurement of Optical Rotation

Solution Preparation: A precise concentration of the sample is prepared in a specified solvent

(e.g., 1 g/100 mL in chloroform).

Polarimeter Setup: The polarimeter is calibrated and the sample cell (with a defined path

length) is filled with the solution.

Measurement: The angle of rotation of plane-polarized light (typically at the sodium D-line,

589 nm) is measured.
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Calculation: The specific rotation is calculated using the formula: [α] = α / (l * c), where α is

the observed rotation, l is the path length in decimeters, and c is the concentration in g/mL.

Structural Elucidation and Spectral Properties
Spectroscopic techniques are indispensable for confirming the structure and purity of (4R)-4-

propyl-1,3-oxazolidin-2-one and its analogs.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used to confirm the molecular structure. The chemical shifts

and coupling constants of the protons on the oxazolidinone ring are characteristic and can be

used to confirm the relative stereochemistry.

Infrared (IR) Spectroscopy
The IR spectrum of an oxazolidinone is characterized by a strong absorption band

corresponding to the carbonyl (C=O) stretching vibration, typically in the range of 1750-1780

cm⁻¹.

Synthesis and Application Workflow
The effective use of (4R)-4-propyl-1,3-oxazolidin-2-one in asymmetric synthesis follows a well-

defined workflow. The diagram below illustrates the key stages, from acylation of the auxiliary

to cleavage of the chiral product.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13586181?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Asymmetric Transformation

Cleavage and Recovery

(4R)-4-propyl-1,3-oxazolidin-2-one

N-Acylation

Acyl Halide / Anhydride

N-Acyl Oxazolidinone

Enolate Formation
(e.g., LDA, Bu₂BOTf)

Diastereoselective Reaction

Electrophile (E+)

Product-Auxiliary Adduct

Cleavage
(e.g., LiOH, H₂O₂)

Enantiomerically Enriched Product Recovered Auxiliary

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b13586181/docs?utm_src=pdf-body-img#introduction-the-role-of-chiral-oxazolidinones-in-asymmetric-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13586181?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: General workflow for the application of (4R)-4-propyl-1,3-oxazolidin-2-one in

asymmetric synthesis.

Safety and Handling
As with all laboratory chemicals, proper safety precautions should be taken when handling

(4R)-4-propyl-1,3-oxazolidin-2-one and its analogs.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.[10]

Handling: Avoid inhalation of dust and contact with skin and eyes.[8][11] Use in a well-

ventilated area.[8]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[3]

Conclusion
(4R)-4-propyl-1,3-oxazolidin-2-one, as a member of the Evans' auxiliary family, is a valuable

tool for asymmetric synthesis. While direct physical property data for this specific compound is

limited, a comprehensive understanding of its behavior can be gained from its well-studied

analogs. The physical properties discussed in this guide are fundamental to the successful

design and execution of stereoselective reactions, enabling the synthesis of complex chiral

molecules with high enantiomeric purity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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